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Compound of Interest

Compound Name: m-PEG21-OH

Cat. No.: B11931287

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of methoxy-poly(ethylene glycol)-21-
hydroxyl (m-PEG21-OH), a monodisperse polyethylene glycol (PEG) derivative crucial for
bioconjugation, drug delivery, and nanoparticle functionalization. This document details its
chemical properties, CAS number information, reliable suppliers, and comprehensive
experimental protocols for its application in research and development.

Chemical Identity and Properties

m-PEG21-OH is a hydrophilic polymer composed of a methoxy-capped polyethylene glycol
chain with 21 ethylene glycol units and a terminal hydroxyl group. This specific structure offers
a balance of water solubility and a reactive site for further chemical modification.

CAS Number: It is important to note that a specific CAS number for m-PEG21-OH is not
individually assigned. Instead, it falls under the general CAS number for methoxypolyethylene
glycols, which is 9004-74-4[1][2][3]. When sourcing this compound, it is crucial to specify the
desired number of ethylene glycol units or the corresponding molecular weight.

The calculated molecular weight of m-PEG21-OH is approximately 955.15 g/mol .
Commercially available products may have a slight molecular weight distribution, which is
characterized by the polydispersity index (PDI). For research and pharmaceutical applications,
a low PDI (typically < 1.05) is desirable to ensure batch-to-batch consistency.
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Quantitative Data Summary

The following table summarizes the key quantitative data for m-PEG-OH with a degree of
polymerization around 21 (molecular weight = 950-1050 g/mol ).

Property Value References

Average Molecular Weight (

950 - 1050 [4]
g/mol)

Polydispersity Index (PDI) <1.05 [2]
Soluble in water, DMSO, DMF,
chloroform, methylene

Solubility chloride. Less soluble in
ethanol and toluene. Insoluble
in diethyl ether.

Density (g/mL) ~1.125

) White to off-white waxy solid or
Physical Form
powder

Supplier Information

Several chemical suppliers specialize in providing high-purity PEG derivatives for research and
pharmaceutical development. When sourcing m-PEG21-OH, it is advisable to request a
certificate of analysis (CoA) that specifies the average molecular weight and PDI.

Potential Suppliers:

e Biopharma PEG: Offers a wide range of m-PEG-OH products with various molecular weights
and can provide custom synthesis.

o Creative PEGWorks: A leading supplier of PEGylation reagents, offering m-PEG-OH with low
PDI.

e Polysciences, Inc.: Provides a variety of poly(ethylene glycol) monomethyl ethers for
biomedical applications.
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o MedChemExpress: Supplies m-PEG-OH derivatives, often used as linkers in PROTAC
development.

o BroadPharm: Specializes in PEG linkers for bioconjugation and drug delivery.

o AxisPharm: Offers a comprehensive catalog of PEG linkers, including various m-PEG
derivatives.

Experimental Protocols

The terminal hydroxyl group of m-PEG21-OH is not sufficiently reactive for direct conjugation to
most biomolecules. Therefore, an activation step is typically required to convert the hydroxyl
group into a more reactive functional group.

Activation of the Terminal Hydroxyl Group

A common method for activating the hydroxyl group is to convert it into an amine-reactive N-
hydroxysuccinimide (NHS) ester. This is generally a two-step process involving oxidation of the
alcohol to a carboxylic acid, followed by reaction with N-hydroxysuccinimide.

Step 1: Oxidation to Carboxylic Acid

o Materials: m-PEG21-OH, Jones reagent (chromium trioxide in sulfuric acid) or
TEMPO/NaOCI, acetone, dichloromethane, water, brine, anhydrous sodium sulfate.

e Procedure:

Dissolve m-PEG21-OH in acetone and cool the solution to 0°C.

[¢]

[¢]

Slowly add Jones reagent dropwise while stirring. The reaction progress can be monitored
by a color change from orange to green.

[e]

Once the reaction is complete, quench with isopropanol.

[e]

Remove the acetone under reduced pressure.

o

Add water to the residue and extract the product with dichloromethane.
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o Wash the combined organic layers with water and brine, then dry over anhydrous sodium
sulfate.

o Concentrate the solution to obtain the crude m-PEG21-COOQOH. Purification can be
achieved by column chromatography.

Step 2: NHS Ester Formation

e Materials: m-PEG21-COOH, N-hydroxysuccinimide (NHS), 1-Ethyl-3-(3-
dimethylaminopropyl)carbodiimide (EDC) or Dicyclohexylcarbodiimide (DCC), anhydrous
dichloromethane or DMF.

e Procedure:
o Dissolve m-PEG21-COOH and NHS (1.1 equivalents) in anhydrous dichloromethane.

o Add EDC (1.1 equivalents) to the solution and stir at room temperature for 4-16 hours
under an inert atmosphere.

o Monitor the reaction by Thin Layer Chromatography (TLC).

o Once the starting material is consumed, filter the reaction mixture to remove any
precipitated urea byproduct (if DCC is used).

o Wash the filtrate with water and brine.

o Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced
pressure.

o The resulting m-PEG21-NHS can be precipitated in cold diethyl ether and dried under

vacuum.

Protein PEGylation Protocol

This protocol describes a general procedure for conjugating the activated m-PEG21-NHS to
primary amine groups (e.g., lysine residues) on a protein.
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o Materials: Protein of interest, m-PEG21-NHS, reaction buffer (e.g., phosphate-buffered
saline, PBS, pH 7.4), quenching solution (e.g., Tris or glycine).

e Procedure:

o

Dissolve the protein in the reaction buffer to a known concentration (e.g., 1-10 mg/mL).
o Dissolve m-PEG21-NHS in a small amount of anhydrous DMSO or DMF.

o Add the activated PEG solution to the protein solution. The molar ratio of PEG to protein
will need to be optimized for the desired degree of PEGylation.

o Incubate the reaction mixture at a controlled temperature (e.g., 4°C or room temperature)
with gentle stirring for a specific duration (e.g., 1-4 hours).

o Monitor the reaction progress using SDS-PAGE, which will show an increase in the
molecular weight of the PEGylated protein.

o Quench the reaction by adding the quenching solution to react with any excess m-PEG21-
NHS.

o Purify the PEGylated protein from unreacted PEG and protein using techniques such as
size-exclusion chromatography (SEC) or ion-exchange chromatography (IEX).

Visualizations
Chemical Structure of m-PEG21-OH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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